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Cat. No.: B7765246 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Mitochondrial membrane potential (ΔΨm) is a critical indicator of mitochondrial function and

overall cell health. A decrease in ΔΨm is a key event in the early stages of apoptosis. The JC-1
(5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide) dye is a lipophilic,

cationic probe widely used for monitoring mitochondrial health in live cells.[1][2] JC-1 exhibits a

unique potential-dependent accumulation in mitochondria, allowing for a ratiometric

assessment of the mitochondrial membrane potential.[3][4]

In healthy cells with a high mitochondrial membrane potential, JC-1 accumulates and forms "J-

aggregates," which emit an intense red fluorescence (emission peak at ~590-595 nm).[3][5][6]

Conversely, in apoptotic or unhealthy cells with a low mitochondrial membrane potential, JC-1
remains in its monomeric form in the cytoplasm, exhibiting green fluorescence (emission peak

at ~527-530 nm).[5][6][7] The ratio of red to green fluorescence intensity provides a sensitive

measure of mitochondrial depolarization, independent of factors like mitochondrial size, shape,

and density.[3][4] This makes JC-1 a robust tool for studying apoptosis and mitochondrial

dysfunction in various cell types, including neurons and myocytes, as well as in intact tissues

and isolated mitochondria.[1][3]
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The JC-1 dye does not directly participate in a signaling pathway but rather serves as an

indicator of the mitochondrial membrane potential, which is a crucial component of the intrinsic

apoptotic signaling pathway. A decrease in mitochondrial membrane potential is an early event

in apoptosis, leading to the release of pro-apoptotic factors like cytochrome c from the

mitochondria into the cytoplasm.
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JC-1 Dye as an Indicator of Mitochondrial Health
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Live-Cell Imaging Workflow with JC-1 Dye

1. Cell Seeding & Treatment
- Seed cells in imaging-compatible plates.

- Apply experimental treatment and controls.

2. Prepare JC-1 Staining Solution
- Dilute JC-1 stock in pre-warmed medium.

- Typical concentration: 1-10 µM.

3. Cell Staining
- Replace medium with JC-1 solution.

- Incubate for 15-30 min at 37°C in the dark.

4. Wash Cells
- Gently wash with warm PBS or medium.

5. Image Acquisition
- Use fluorescence microscope.

- Capture both red and green channels.

6. Data Analysis
- Qualitative: Observe color shift.

- Quantitative: Calculate Red/Green fluorescence ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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